molecular formula C20H24N2O3S2 B2789772 N-(2-(methylthio)phenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide CAS No. 1021073-96-0

N-(2-(methylthio)phenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide

Cat. No. B2789772
CAS RN: 1021073-96-0
M. Wt: 404.54
InChI Key: XQGYCHDFDRJPAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(methylthio)phenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide, also known as MPTAPA, is a novel compound that has attracted attention in the scientific community due to its potential as a therapeutic agent. MPTAPA belongs to the class of piperidine-based compounds, which have been shown to possess a wide range of biological activities.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-(methylthio)phenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide in lab experiments is its high potency and selectivity for its target receptors and pathways. Additionally, this compound has been shown to have low toxicity and minimal side effects in animal studies. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on N-(2-(methylthio)phenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide. One area of interest is the development of this compound analogs with improved solubility and bioavailability. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential as a therapeutic agent in various fields of research. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans, which may lead to its approval as a therapeutic agent for the treatment of cancer, neurodegenerative diseases, pain, and inflammation.
Conclusion:
In conclusion, this compound is a novel compound with potential as a therapeutic agent in various fields of research. Its high potency, selectivity, and low toxicity make it a promising candidate for the treatment of cancer, neurodegenerative diseases, pain, and inflammation. Further research is needed to fully understand its mechanism of action and potential as a therapeutic agent in humans.

Synthesis Methods

The synthesis of N-(2-(methylthio)phenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide involves the reaction of 2-(1-(phenylsulfonyl)piperidin-2-yl)acetic acid with 2-(methylthio)aniline in the presence of a coupling agent such as N,N′-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain this compound in high yield and purity.

Scientific Research Applications

N-(2-(methylthio)phenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide has been studied for its potential as a therapeutic agent in various fields of research. In cancer research, this compound has shown promising results as a potent inhibitor of tumor growth and proliferation. In neuroscience, this compound has been investigated for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been studied for its anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.

properties

IUPAC Name

2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(2-methylsulfanylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24N2O3S2/c1-26-19-13-6-5-12-18(19)21-20(23)15-16-9-7-8-14-22(16)27(24,25)17-10-3-2-4-11-17/h2-6,10-13,16H,7-9,14-15H2,1H3,(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XQGYCHDFDRJPAK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=CC=CC=C1NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24N2O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.